Cas no 1805427-90-0 (3-Bromo-2-(difluoromethyl)-5-methoxypyridine-6-methanol)
3-Bromo-2-(difluoromethyl)-5-methoxypyridine-6-methanol Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-2-(difluoromethyl)-5-methoxypyridine-6-methanol
-
- Inchi: 1S/C8H8BrF2NO2/c1-14-6-2-4(9)7(8(10)11)12-5(6)3-13/h2,8,13H,3H2,1H3
- InChI Key: QBAREVUHJPUSMO-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(CO)=NC=1C(F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 185
- XLogP3: 1.3
- Topological Polar Surface Area: 42.4
3-Bromo-2-(difluoromethyl)-5-methoxypyridine-6-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029057850-1g |
3-Bromo-2-(difluoromethyl)-5-methoxypyridine-6-methanol |
1805427-90-0 | 97% | 1g |
$1,564.50 | 2022-04-01 |
3-Bromo-2-(difluoromethyl)-5-methoxypyridine-6-methanol Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 3-Bromo-2-(difluoromethyl)-5-methoxypyridine-6-methanol
Introduction to 3-Bromo-2-(difluoromethyl)-5-methoxypyridine-6-methanol (CAS No. 1805427-90-0)
3-Bromo-2-(difluoromethyl)-5-methoxypyridine-6-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1805427-90-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including the presence of a bromo substituent, a difluoromethyl group, and a methoxy group, contribute to its unique chemical properties and make it a valuable intermediate in the synthesis of various pharmacologically active agents.
The bromo substituent at the 3-position of the pyridine ring introduces a site for further functionalization, enabling the construction of more complex molecular architectures through nucleophilic substitution reactions. This feature is particularly useful in drug discovery pipelines where site-specific modifications are often required to optimize potency, selectivity, and pharmacokinetic profiles. The difluoromethyl group at the 2-position is another key structural element that enhances the metabolic stability and lipophilicity of the compound, attributes that are critical for improving drug bioavailability and duration of action. Additionally, the methoxy group at the 5-position contributes to electronic modulation within the molecule, influencing its interactions with biological targets.
In recent years, there has been growing interest in pyridine derivatives as scaffolds for developing novel therapeutic agents. Pyridine-based compounds have been extensively explored for their roles in treating a wide range of diseases, including infectious diseases, cancer, and neurological disorders. The compound 3-Bromo-2-(difluoromethyl)-5-methoxypyridine-6-methanol (CAS No. 1805427-90-0) represents a promising candidate for further investigation due to its structural complexity and potential biological activity. Its unique combination of functional groups makes it an attractive building block for medicinal chemists seeking to design next-generation drugs.
One of the most compelling aspects of this compound is its potential application in the development of antiviral agents. Pyridine derivatives have shown efficacy against various viral pathogens by inhibiting key enzymes or disrupting essential viral replication processes. The presence of both electron-withdrawing and electron-donating groups in 3-Bromo-2-(difluoromethyl)-5-methoxypyridine-6-methanol (CAS No. 1805427-90-0) allows for fine-tuning of its electronic properties, which can be leveraged to optimize binding affinity to viral targets. Furthermore, its metabolic stability provided by the difluoromethyl group ensures that it remains active within biological systems long enough to exert its therapeutic effects.
Another area where this compound holds promise is in oncology research. Cancer chemotherapeutic agents often rely on pyridine-based structures to selectively target rapidly dividing cells or inhibit critical signaling pathways involved in tumor growth. The structural motifs present in 3-Bromo-2-(difluoromethyl)-5-methoxypyridine-6-methanol (CAS No. 1805427-90-0) could be exploited to develop novel inhibitors of kinases or other enzymes overexpressed in cancer cells. Preliminary studies have suggested that derivatives of this compound exhibit inhibitory activity against certain cancer-related targets, making it a valuable starting point for further drug development efforts.
The synthesis of 3-Bromo-2-(difluoromethyl)-5-methoxypyridine-6-methanol (CAS No. 1805427-90-0) involves multi-step organic transformations that highlight its synthetic versatility. The introduction of the bromo substituent typically occurs via halogenation reactions, while the incorporation of the difluoromethyl group can be achieved through fluorination or cross-coupling strategies. The methoxy group is often introduced via etherification or nucleophilic substitution reactions. These synthetic pathways not only demonstrate the compound's accessibility but also provide insights into how additional functional groups can be appended to tailor its biological properties.
In conclusion, 3-Bromo-2-(difluoromethyl)-5-methoxypyridine-6-methanol (CAS No. 1805427-90-0) is a structurally intriguing compound with significant potential in pharmaceutical research and drug development. Its unique combination of functional groups makes it a versatile intermediate for synthesizing novel therapeutic agents with applications ranging from antiviral treatments to oncology drugs. As our understanding of molecular structure-biology relationships continues to evolve, compounds like this will play an increasingly important role in discovering and developing next-generation medicines.
1805427-90-0 (3-Bromo-2-(difluoromethyl)-5-methoxypyridine-6-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)